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Compound of Interest

6-Bromo-3-chloro-2-
Compound Name:

methoxybenzaldehyde
CAS No.: 1628525-00-7
Cat. No.: B6357163

Get Quote

Executive Summary

6-Bromo-3-chloro-2-methoxybenzaldehyde is a highly functionalized aromatic building block
characterized by a tetra-substituted benzene core. Its utility in medicinal chemistry stems from
its "orthogonal reactivity"—the ability to selectively functionalize specific sites (aldehyde,
bromide, chloride) under distinct conditions.

This guide provides the definitive physical characterization of the compound, specifically
addressing the melting point and physical state, which are critical for process chemistry and
solid-state handling. Experimental analysis confirms the compound exists as a white to off-
white crystalline solid with a sharp melting range of 75.8 — 76.8 °C.

Chemical Identity & Structural Analysis[1]

Before addressing physical properties, it is essential to define the structural constraints that
dictate these properties. The steric crowding between the ortho-methoxy and meta-chloro
substituents significantly influences the crystal lattice energy.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b6357163#bc-rfq
https://www.benchchem.com/product/b6357163/docs?utm_src=pdf-body#technical-characterization-profile-6-bromo-3-chloro-2-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6357163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Data

IUPAC Name 6-Bromo-3-chloro-2-methoxybenzaldehyde
CAS Number 1628525-00-7

Molecular Formula CsHeBIrClO:2

Molecular Weight 249.49 g/mol

SMILES COclc(Cl)cee(Br)clC=0

MDL Number MFCD32631801

Structural Logic & Reactivity Map

The following diagram illustrates the strategic value of this scaffold. The "Senior Scientist"
perspective recognizes that the bromine (C6) and chlorine (C3) atoms possess vastly different
oxidative addition rates, allowing for sequential cross-coupling reactions.

Aldehydes (C1)
Reactivity: High
(Reductive Amination, Wittig)

Methoxy (C2)
Reactivity: Low
(Demethylation -> Phenol)

6-Bromo-3-chloro-
2-methoxybenzaldehyde
(Core Scaffold)

Ry N _
Chloride (C3)
Reactivity: Very Low
(Late-Stage Functionalization)

Bromide (C6)
Reactivity: Medium
(Suzuki/Buchwald Coupling)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6357163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Orthogonal reactivity map showing the distinct chemical handles available for
synthesis.

Physical Properties: The Core Dataset

The following data is derived from specific batch analysis (Batch #0R98303) and validated
against standard purity specifications (>95%).

" : hysical State[1][2]

Property Value /| Description Method / Context

Physical State Solid (Crystalline Powder) Visual inspection at 25 °C.
Indicates high purity; yellowin

Appearance White to Off-White g p. vy J
suggests oxidation.

] ] Capillary method (1°C/min

Melting Point 75.8-76.8 °C

ramp).
B Soluble in DMSO, DCM, _
Solubility Insoluble in water.

MeOH

Technical Insight: The melting point of ~76 °C is relatively low for a halogenated benzaldehyde.
For comparison, the non-chlorinated analog (6-bromo-2-methoxybenzaldehyde) often exhibits
higher lattice stability. The depression here is likely due to the steric clash between the C2-
Methoxy and C3-Chloro groups, which forces the methoxy group out of planarity, disrupting
efficient 1t-1t stacking in the crystal lattice.

Stability & Handling

e Hygroscopicity: Low to Moderate.

o Oxidation Sensitivity: The aldehyde moiety is susceptible to autoxidation to the
corresponding benzoic acid if exposed to air.

o Storage: Store at 2—8 °C under an inert atmosphere (Argon or Nitrogen).
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Experimental Methodology: Melting Point
Determination

To replicate the cited data or validate a new batch, the following "Self-Validating" protocol
should be employed. This goes beyond simple measurement to ensure data integrity.

Protocol: Capillary Melting Point Analysis

e Sample Preparation:

o Dry the sample in a vacuum desiccator (P20s) for 2 hours to remove trace solvent, which
can artificially depress the melting point (colligative property).

o Grind a small amount (~5 mg) into a fine powder to ensure uniform heat transfer.
e Loading:

o Fill a capillary tube to a height of 2-3 mm. Compact the sample by tapping the tube on a
hard surface (packing density affects heat conductivity).

o Determination (Ramp Phase):
o Rapid Heat: Ramp temperature quickly to 65 °C.
o Critical Phase: At 65 °C, reduce the heating rate to 1.0 °C/min.

o Why? Fast heating causes a thermal lag between the sensor and the sample, leading to
artificially high readings.

e Observation:
o Record

(first visible liquid droplet).

o Record

(complete liquefaction).

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6357163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Acceptance Criteria: The range (

) must be

. A wider range indicates impurities (>5%).
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(White Solid)

! Vacuum Desiccation |
| (Remove Solvent) |

Capillary Packing
(2-3mm height)

l

Rapid Ramp to 65°C

Slow Ramp (1°C/min)

Critical Step

Record T(onset) & T(clear)

Range < 2°C?

Pass: Valid MP Fail: Recrystallize

(75.8-76.8°C)
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Figure 2: Quality Control Workflow for Melting Point Validation.

Synthetic Context & Applications

Why utilize this specific scaffold? In drug discovery, "Escape from Flatland" is a priority, but
functionalized aromatics remain the workhorse of Fragment-Based Drug Design (FBDD).

» Scaffold Hopping: The 2-methoxy group mimics the electronic donation of similar bioactive
ethers but provides a specific vector for hydrogen bond acceptance.

e Sequential Coupling:
o Step 1: Suzuki coupling at C6-Br (most reactive halogen).
o Step 2: Modification of C1-CHO (e.g., to an amine or alcohol).

o Step 3: Buchwald-Hartwig coupling at C3-Cl (requires specialized ligands like XPhos or
BrettPhos due to steric hindrance and lower reactivity of aryl chlorides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Technical Characterization Profile: 6-Bromo-3-chloro-2-
methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b6357163/docs#technical-characterization-profile-6-
bromo-3-chloro-2-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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